Cas no 2229236-43-3 (2-(dimethylamino)-5-fluorophenylmethyl sulfamate)

• Product Name: 2-(dimethylamino)-5-fluorophenylmethyl sulfamate
• CAS No: 2229236-43-3
• MF: C₉H₁₃FN₂O₃S
• MW: 248.274524450302
• CID: 6228133
• PubChem ID: 165969726
• Update Time: 2025-06-09

2-(dimethylamino)-5-fluorophenylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-fluorophenylmethyl sulfamate
• 2229236-43-3
• EN300-2004501
• [2-(dimethylamino)-5-fluorophenyl]methyl sulfamate

• Inchi： 1S/C9H13FN2O3S/c1-12(2)9-4-3-8(10)5-7(9)6-15-16(11,13)14/h3-5H,6H2,1-2H3,(H2,11,13,14)
• InChI Key： UGVDAXJZWCUNTH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=C(C=CC=1N(C)C)F

Computed Properties

• Exact Mass: 248.06309162g/mol
• Monoisotopic Mass: 248.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81Ų

Additional information on 2-(dimethylamino)-5-fluorophenylmethyl sulfamate

Comprehensive Overview of 2-(Dimethylamino)-5-fluorophenylmethyl sulfamate (CAS No. 2229236-43-3)

2-(Dimethylamino)-5-fluorophenylmethyl sulfamate (CAS No. 2229236-43-3) is a specialized sulfamate derivative with a unique molecular structure that combines a fluorophenyl core with a dimethylamino functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in enzyme inhibition and bioactive molecule design. Its structural features, including the sulfamate ester moiety, make it a subject of interest for researchers exploring targeted drug delivery and metabolic pathway modulation.

In recent years, the demand for fluorinated compounds like 2-(Dimethylamino)-5-fluorophenylmethyl sulfamate has surged, driven by their enhanced bioavailability and metabolic stability. These properties are critical in the development of next-generation therapeutics, particularly in oncology and neurology. The compound's fluorine atom contributes to its lipophilicity, which is a key factor in improving blood-brain barrier penetration—a hot topic in CNS drug discovery.

The synthesis of CAS No. 2229236-43-3 involves multi-step organic reactions, including sulfamoylation and amine protection strategies. Researchers often highlight its regioselective functionalization, which allows for precise modifications to optimize pharmacokinetic profiles. This adaptability aligns with current trends in precision medicine, where structure-activity relationships (SAR) are meticulously studied to enhance drug efficacy and reduce off-target effects.

From an industrial perspective, 2-(Dimethylamino)-5-fluorophenylmethyl sulfamate is also explored for its potential in crop protection. Its sulfamate group exhibits inhibitory effects on certain plant enzymes, making it a candidate for sustainable agrochemicals. This application resonates with the growing focus on environmentally friendly pesticides, a sector experiencing rapid innovation due to global food security concerns.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a critical aspect for pharmaceutical intermediates. The compound's stability under physiological conditions is another area of active research, particularly for oral drug formulations.

In the context of AI-driven drug discovery, CAS No. 2229236-43-3 has been featured in computational screening studies. Its molecular docking potential with various protein targets has been simulated to predict binding affinities, a technique gaining traction in virtual high-throughput screening (vHTS). This aligns with the industry's shift toward cost-effective R&D methodologies.

Safety profiles of 2-(Dimethylamino)-5-fluorophenylmethyl sulfamate are rigorously evaluated through in vitro toxicity assays and ADMET predictions. These studies are essential for its adoption in preclinical development, especially given the increasing regulatory emphasis on compound safety. The absence of reactive toxicophores in its structure further enhances its appeal for lead optimization pipelines.

Market-wise, the compound falls under the category of high-value fine chemicals, with suppliers emphasizing its batch-to-batch consistency and scalable synthesis. Its niche applications in radiopharmaceuticals (as a fluorine-18 labeling precursor) have also been explored, tapping into the expanding molecular imaging market.

Future research directions for CAS No. 2229236-43-3 may include nanocarrier conjugation for tumor-specific delivery or biodegradable polymer formulations—topics frequently searched in nanomedicine forums. Its versatility ensures its relevance in interdisciplinary studies bridging chemical biology and materials science.